Cas no 1806910-02-0 (Methyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate)

Methyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate
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- Inchi: 1S/C8H6BrF2NO3/c1-15-8(14)4-2-3(6(10)11)5(9)12-7(4)13/h2,6H,1H3,(H,12,13)
- InChI Key: MYKRRHKWEDULJS-UHFFFAOYSA-N
- SMILES: BrC1=C(C(F)F)C=C(C(=O)OC)C(N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 376
- XLogP3: 1.3
- Topological Polar Surface Area: 55.4
Methyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A024007308-1g |
Methyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate |
1806910-02-0 | 97% | 1g |
$1,764.00 | 2022-03-31 | |
Alichem | A024007308-500mg |
Methyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate |
1806910-02-0 | 97% | 500mg |
$1,058.40 | 2022-03-31 |
Methyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate Related Literature
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Zoubir El-Hachemi,Carlos Escudero,Francisco Acosta-Reyes,M. Teresa Casas,Virginia Altoe,Shaul Aloni,Gerard Oncins,Alessandro Sorrenti,Joaquim Crusats,J. Lourdes Campos,Josep M. Ribó J. Mater. Chem. C, 2013,1, 3337-3346
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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Y. S. Liu,X. Zhang,X. F. Yang,X. K. Hong,J. F. Feng,M. S. Si,X. F. Wang Phys. Chem. Chem. Phys., 2015,17, 10462-10467
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Marie Jeffroy,Alain H. Fuchs,Anne Boutin Chem. Commun., 2008, 3275-3277
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Rinki Brahma,Munendra Pal Singh,Jubaraj B. Baruah RSC Adv., 2019,9, 33403-33412
Additional information on Methyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate
Comprehensive Overview of Methyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate (CAS No. 1806910-02-0)
Methyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate (CAS No. 1806910-02-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substitutions, has garnered attention for its potential role in the synthesis of bioactive molecules. Researchers are increasingly exploring its utility in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.
The structural features of Methyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate make it a valuable intermediate in organic synthesis. Its hydroxyl and ester functional groups offer versatile reactivity, enabling modifications that are critical for developing small-molecule inhibitors and fluorescent probes. Recent studies highlight its relevance in kinase inhibitor design, a hot topic in oncology research, where targeted therapies are in high demand.
From an industrial perspective, the demand for fluorinated compounds like this one has surged due to their enhanced metabolic stability and bioavailability. The difluoromethyl group, in particular, is a sought-after motif in medicinal chemistry, as it mimics hydrogen bonding interactions while resisting enzymatic degradation. This aligns with the growing focus on AI-driven drug design, where computational tools predict optimal fluorination sites for improved efficacy.
Environmental considerations also play a role in the compound's appeal. As regulators emphasize green chemistry, researchers are investigating Methyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate as a precursor for biodegradable agrochemicals. Its potential to reduce ecological toxicity resonates with global initiatives like the European Green Deal, making it a subject of interest in sustainable development discussions.
Analytical challenges associated with this compound, such as HPLC purification and NMR characterization, are frequently discussed in scientific forums. Advanced techniques like LC-MS and X-ray crystallography are often employed to confirm its purity and configuration, addressing common queries from synthetic chemists. These methodologies are pivotal for ensuring reproducibility in high-throughput screening applications.
In summary, Methyl 2-bromo-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate (CAS No. 1806910-02-0) represents a convergence of pharmaceutical innovation and environmental stewardship. Its multifaceted applications—from cancer therapeutics to eco-friendly pesticides—underscore its importance in contemporary research. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in addressing some of science's most pressing challenges.
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